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Compound of Interest

Compound Name: 4-(Bromomethyl)phenylacetic acid

Cat. No.: B083933

Safe Handling Protocol for 4-
(Bromomethyl)phenylacetic Acid

This document provides essential safety and logistical information for the handling and disposal
of 4-(Bromomethyl)phenylacetic acid (CAS RN: 13737-36-5). The following procedures are
designed to minimize risk and ensure the safety of laboratory personnel.

Hazard Identification and Risk Assessment

4-(Bromomethyl)phenylacetic acid is a hazardous substance that requires careful handling.
The primary risks are associated with inhalation, skin contact, and eye contact.

Hazard Summary Table
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Hazard o o
o GHS Hazard Code Description Citations
Classification
Skin Irritation H315 Causes skin irritation. [1]
) o Causes serious eye
Serious Eye Irritation H319 S [1]
irritation.

May cause allergy or

Respiratory asthma symptoms or

o H334 o (2]
Sensitization breathing difficulties if
inhaled.
Specific Target Organ May cause respirator
p.. eI H335 ._y_ g Y [1]
Toxicity irritation.
Acute Toxicity (Oral) H302 Harmful if swallowed.

. e May cause an allergic
Skin Sensitization H317 ) .
skin reaction.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The following equipment
must be worn at all times when handling this chemical.

o Hand Protection: Chemical-resistant gloves (e.g., Nitrile or Neoprene) are required. Always
inspect gloves for tears or punctures before use.[1][3]

o Eye and Face Protection: Wear chemical splash goggles and a face shield. Standard safety
glasses are not sufficient.[1][4]

» Respiratory Protection: A NIOSH-approved N95 dust mask or a higher level of respiratory
protection (e.g., a full face-piece respirator) must be used, especially when handling the solid
powder, to avoid inhaling dust particles.[2][3]

o Body Protection: Wear a chemical-resistant apron over a lab coat. Ensure clothing covers all
exposed skin.[1][5]
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o Footwear: Closed-toe shoes are mandatory. For larger quantities or in case of spills, HAZ-
MAT boots or chemical-resistant shoe coverings should be used.[6]

Operational Plan: Step-by-Step Handling Procedure
3.1. Preparation and Engineering Controls

o Ventilation: All handling of 4-(Bromomethyl)phenylacetic acid, including weighing and
solution preparation, must be conducted inside a certified chemical fume hood to prevent
inhalation of dust or vapors.[1]

o Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested. Have a chemical spill kit appropriate for halogenated organic
compounds nearby.

» Work Area: Designate a specific area for handling this chemical. Cover the work surface with
absorbent, disposable bench paper.

3.2. Handling the Solid Compound
o Don PPE: Before opening the container, put on all required PPE as listed in Section 2.

o Weighing: Carefully weigh the required amount of the solid powder in the fume hood. Avoid
creating dust. Use a spatula to gently transfer the solid.[1]

o Container Management: Keep the stock container tightly closed when not in use.[3] Store in
a cool, dry, and well-ventilated area away from oxidizing agents.[1][7]

3.3. Solution Preparation

o Solvent Addition: Slowly add the weighed solid to the chosen solvent in a suitable flask,
stirring gently to dissolve.

e Labeling: Immediately label the solution container with the chemical name, concentration,
date, and appropriate hazard symbols.

Emergency Procedures
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes.[1][2][3] Seek medical attention if irritation or a rash
develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[7] Remove contact lenses if present and easy to do. Seek
immediate medical attention.

Inhalation: Move the individual to fresh air.[1][2][3] If breathing is difficult or respiratory
symptoms occur, call a poison center or doctor.[2][3]

Spill: Evacuate the area. With appropriate PPE, cover the spill with an inert absorbent
material. Carefully sweep or shovel the material into a labeled, sealed container for
hazardous waste disposal.[1] Do not generate dust.[1] Ventilate the area and wash the spill
site after material pickup is complete.

Disposal Plan

Waste Collection: All solid waste (contaminated gloves, bench paper, etc.) and unused
chemical must be collected in a designated, sealed, and clearly labeled hazardous waste
container.

Waste Segregation: Do not mix this waste with other waste streams. It should be segregated
as halogenated organic waste.

Disposal: Dispose of the waste through a licensed disposal company.[7] Follow all local,
state, and federal regulations for hazardous waste disposal. Do not dispose of down the
drain.

Workflow for Handling 4-(Bromomethyl)phenylacetic
Acid
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Caption: Workflow for the safe handling of 4-(Bromomethyl)phenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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